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Compound of Interest

Compound Name: Dimyristolein

Cat. No.: B15548706

Get Quote

Dimyristolein, a diacylglycerol, is not classified as a hazardous substance under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals, based on data from

similar compounds. However, it is imperative to always consult the specific Safety Data Sheet

(SDS) provided by the supplier for definitive guidance. This document outlines the proper

disposal procedures for Dimyristolein, ensuring the safety of laboratory personnel and

environmental protection.

Immediate Safety and Handling
Before beginning any disposal process, ensure you are wearing the appropriate Personal

Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves. Handle Dimyristolein in a well-ventilated area. In case of a spill, prevent it from

entering drains or waterways. For dry spills, use dry clean-up procedures to avoid generating

dust. For wet spills, absorb the material with an inert substance and place it in a labeled

container for disposal.

Step-by-Step Disposal Protocol
The recommended disposal route for Dimyristolein depends on its classification as either non-

hazardous or hazardous waste. The following steps will guide you through the decision-making
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process and subsequent actions.

Consult the Safety Data Sheet (SDS): The first and most critical step is to locate and review

the SDS for the specific Dimyristolein product you are using. Section 13 of the SDS will

provide detailed disposal considerations.

Non-Hazardous Waste Disposal (Most Likely Scenario): If the SDS confirms that

Dimyristolein is not a hazardous substance, it can typically be disposed of as general

laboratory waste.

Solid Waste: Place solid Dimyristolein and any contaminated labware (e.g., pipette tips,

weighing boats) into a designated, clearly labeled container for non-hazardous solid

chemical waste.

Liquid Waste: While Dimyristolein is generally a solid at room temperature, if it is in a

liquid form or dissolved in a non-hazardous solvent, it should be collected in a container

for non-hazardous liquid waste. Do not pour it down the drain unless explicitly permitted by

your institution's environmental health and safety (EHS) department.

Empty Containers: Thoroughly empty the original container. Deface or remove the original

label and dispose of it with regular laboratory glass or plastic recycling, according to your

institution's guidelines.

Hazardous Waste Disposal (If Required by SDS or Institutional Policy): In the unlikely event

that the SDS classifies Dimyristolein as hazardous, or if it has been mixed with a hazardous

substance, it must be disposed of as hazardous chemical waste.[1][2]

Waste Identification and Segregation: Clearly label the waste container as "Hazardous

Waste" and include the chemical name "Dimyristolein."[3] Segregate it from other

incompatible chemical waste streams.

Container Management: Use a compatible, leak-proof container with a secure lid.[3] Do

not overfill the container.

Arrange for Pickup: Contact your institution's EHS department to arrange for the collection

and disposal of the hazardous waste.
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Quantitative Data on Chemical Waste Containers
While no specific quantitative disposal limits for Dimyristolein are available, the following table

provides general guidelines for the storage of chemical waste in a laboratory setting.

Container Guideline Specification Rationale

Maximum Container Size 10 Liters (for liquids)
To ensure safe handling and

prevent large spills.

Fill Level Do not exceed 90% capacity
To allow for expansion of

vapors and prevent spills.

Satellite Accumulation Area

Limit

55 gallons of hazardous waste

or 1 quart of acutely hazardous

waste

Federal and state regulations

for temporary storage of

hazardous waste in the lab.

Experimental Protocols
The disposal procedures outlined above are based on standard laboratory safety protocols and

chemical waste management guidelines. Specific experimental use of Dimyristolein does not

alter the fundamental disposal requirements, which are dictated by its inherent properties as

detailed in the SDS.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Dimyristolein.
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Start: Dimyristolein Waste for Disposal

Consult Safety Data Sheet (SDS) for Dimyristolein

Is it classified as hazardous?

Dispose as Non-Hazardous Waste

No

Dispose as Hazardous Waste

Yes

Solid Waste: Place in designated non-hazardous solid waste container. Liquid Waste: Collect in non-hazardous liquid waste container. Do not drain dispose. Empty Containers: Deface label and dispose with lab recycling.

Label container as 'Hazardous Waste' with chemical name.

End

Segregate from incompatible chemicals.

Contact Environmental Health & Safety (EHS) for pickup.

Click to download full resolution via product page

Decision workflow for Dimyristolein waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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